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Compound of Interest

Compound Name: Umeclidinium Bromide-d5

Cat. No.: B15142690 Get Quote

Umeclidinium Bromide-d5: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this in-depth guide provides

comprehensive information on Umeclidinium Bromide-d5, including a list of suppliers,

detailed material safety data, and experimental protocols.

Suppliers of Umeclidinium Bromide-d5
Umeclidinium Bromide-d5 is available from several specialized chemical suppliers that

provide isotopically labeled compounds for research purposes. When selecting a supplier, it is

crucial to consider factors such as product purity, availability of a comprehensive Certificate of

Analysis (CoA), and adherence to quality control standards.

Table 1: Prominent Suppliers of Umeclidinium Bromide-d5
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Supplier Website Notes

KM Pharma Solution Pvt. Ltd. Not directly available

Provides a Material Safety

Data Sheet for Umeclidinium

Bromide-d5.

Smolecule --INVALID-LINK--
Lists Umeclidinium Bromide-d5

in their catalog.

MedChemExpress --INVALID-LINK--
Offers Umeclidinium-d5

bromide for research use.

Santa Cruz Biotechnology --INVALID-LINK--

Provides Umeclidinium

Bromide-d5 with its CAS

number for the unlabeled

compound.

Pharmaffiliates --INVALID-LINK--
Lists Umeclidinium Bromide-d5

as a pharmaceutical standard.

Material Safety Data Sheet (MSDS) Summary
The following tables summarize the key safety and handling information for Umeclidinium
Bromide-d5, compiled from various supplier safety data sheets for the deuterated and non-

deuterated forms. It is imperative to consult the specific MSDS provided by the supplier before

handling the compound.

Physical and Chemical Properties
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Property Value Source

Chemical Name

4-(Hydroxydiphenylmethyl)-1-

(2-((phenyl-

d5)methoxy)ethyl)quinuclidin-

1-ium bromide

[1]

Molecular Formula C₂₉H₂₉D₅BrNO₂ [1]

Molecular Weight 513.53 g/mol

Appearance White to off-white solid

Solubility Slightly soluble in water

Toxicological Information
Data for the deuterated compound is limited; the following is based on the non-deuterated

form, Umeclidinium Bromide.

Hazard Classification GHS Category Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.[2][3][4]

Acute Toxicity, Inhalation Category 4 Harmful if inhaled.[2][3]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][4]

Serious Eye Damage/Irritation Category 2A
Causes serious eye irritation.

[2][4]

Specific target organ toxicity –

single exposure

Category 3 (Respiratory tract

irritation)

May cause respiratory

irritation.[2][4]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[1][3]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1][3]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][3]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1][3]

Experimental Protocols
Proposed Synthesis of Umeclidinium Bromide-d5
The synthesis of Umeclidinium Bromide-d5 can be adapted from established routes for the

non-deuterated analog. The key modification involves the use of a deuterated starting material,

benzyl-d5 bromide.

Reaction Scheme:

α,α-Diphenyl-1-azabicyclo[2.2.2]octane-4-methanol + Benzyl-d5 bromide → Umeclidinium
Bromide-d5

Materials:

α,α-Diphenyl-1-azabicyclo[2.2.2]octane-4-methanol

Benzyl-d5 bromide

Acetonitrile (anhydrous)

Argon or Nitrogen gas

Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer)
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Heating mantle

Rotary evaporator

Procedure:

In a round-bottom flask purged with argon, dissolve α,α-diphenyl-1-azabicyclo[2.2.2]octane-

4-methanol in anhydrous acetonitrile.

Add a stoichiometric equivalent of benzyl-d5 bromide to the solution.

Heat the reaction mixture to reflux and maintain for 24-48 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Upon completion, allow the reaction mixture to cool to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

acetonitrile/diethyl ether) to yield Umeclidinium Bromide-d5 as a white solid.

Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-

Resolution Mass Spectrometry.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
An isocratic HPLC method can be employed for the purity and quantification of Umeclidinium
Bromide-d5.

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Chromatographic Conditions:
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Mobile Phase: A mixture of phosphate buffer (pH adjusted to 3.0 with phosphoric acid) and

acetonitrile (e.g., 60:40 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 220 nm.

Injection Volume: 10 µL.

Sample Preparation:

Prepare a stock solution of Umeclidinium Bromide-d5 in the mobile phase at a

concentration of approximately 1 mg/mL.

Prepare working standards and sample solutions by diluting the stock solution with the

mobile phase to the desired concentrations.

Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the standard and sample solutions.

Identify the Umeclidinium Bromide-d5 peak by its retention time.

Calculate the purity of the sample by the area percentage method. For quantification, use a

calibration curve generated from the standard solutions.
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Click to download full resolution via product page

Caption: Workflow for procuring and safely handling Umeclidinium Bromide-d5.
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Caption: Key sections of a Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Umeclidinium Bromide-d5 supplier and material safety
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142690#umeclidinium-bromide-d5-supplier-and-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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